Cas no 134003-04-6 ((1R,4S)-4-aminocyclopent-2-ene-1-carboxylic acid)

(1R,4S)-4-Aminocyclopent-2-ene-1-carboxylic acid is a chiral cyclopentene derivative featuring both amino and carboxylic acid functional groups. Its rigid, unsaturated ring structure and stereochemical configuration make it a valuable intermediate in organic synthesis and pharmaceutical research. The compound’s distinct stereochemistry enables precise control in the construction of biologically active molecules, particularly in the development of peptidomimetics and constrained analogs. The presence of reactive functional groups allows for further derivatization, facilitating its use in medicinal chemistry and asymmetric synthesis. Its high purity and well-defined stereochemistry ensure reproducibility in applications such as ligand design and enzyme inhibition studies. This compound is particularly useful for researchers seeking structurally constrained scaffolds with versatile reactivity.

(1R,4S)-4-aminocyclopent-2-ene-1-carboxylic acid structure

134003-04-6 structure

Product Name:(1R,4S)-4-aminocyclopent-2-ene-1-carboxylic acid

CAS No:134003-04-6

MF:C₆H₉NO₂

MW:127.141161680222

MDL:MFCD00211285

CID:64294

PubChem ID:2734525

Update Time:2025-06-07

(1R,4S)-4-aminocyclopent-2-ene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- (1R,4S)-4-Aminocyclopent-2-enecarboxylic acid
- (1R,4S)-(+)-4-Aminocyclopent-2-enecarboxylic acid
- (+)-(1R,4S)-4-Aminocyclopent-2-enecarboxylic acid
- 1-acenaphthyl acetate
- 1-ACETOXYACENAPHTHENE
- acenaphthen-1-yl acetate
- acetic acid acenaphthen-1-yl ester
- acetyl acenaphthenol
- Essigsaeure-acenaphthen-1-ylester
- 2-Cyclopentene-1-carboxylicacid, 4-amino-, (1R-cis)-
- (1R,4S)-4-Amino-2-cyclopentene-1-carboxylic acid
- (1R,4S)-4-Aminocyclopent-2-ene-1-carboxylic acid
- BDBM50082743
- (1R,4S)-4-amino-cyclopent-2-ene carboxylic acid
- CIS-4-AMINOCYCLOPENT-2-ENECARBOXYLIC ACID
- PS-12183
- (1R,4S)-rel-4-Aminocyclopent-2-enecarboxylicacid
- AKOS015854146
- DTXSID701236833
- MFCD27922565
- A806713
- 134003-04-6
- J-500359
- 2-Cyclopentene-1-carboxylic acid, 4-amino-, (1R,4S)-
- (+)-(1R,4S)-4-aminocyclopent-2-enecarboxylic acid, AldrichCPR
- 2-Cyclopentene-1-carboxylic acid, 4-amino-, (1R,4S)-rel-
- AKOS006340572
- 168471-40-7
- MFCD00211285
- EN300-1703497
- (1R,4S)-4-Amino-cyclopent-2-enecarboxylic acid
- (1R,4S)-4-amino-2-cyclopenten-1-carboxylic acid
- CHEMBL344794
- (1R,4S)-rel-4-Aminocyclopent-2-enecarboxylic acid
- (1R,4S)-4-azaniumylcyclopent-2-ene-1-carboxylate
- VTCHZFWYUPZZKL-CRCLSJGQSA-N
- AC-7955
- SCHEMBL607058
- (+)-cis-3-amino-4-cyclopentenecarboxylic acid
- (1R,4S)-4-aminocyclopent-2-ene-1-carboxylic acid
- MDL： MFCD00211285
- Inchi： 1S/C6H9NO2/c7-5-2-1-4(3-5)6(8)9/h1-2,4-5H,3,7H2,(H,8,9)/t4-,5+/m0/s1
- InChI Key： VTCHZFWYUPZZKL-CRCLSJGQSA-N
- SMILES： OC([C@H]1C=C[C@H](C1)N)=O

Computed Properties

Exact Mass: 127.06300
Monoisotopic Mass: 127.063328530g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 148
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
XLogP3: -2
Topological Polar Surface Area: 67.8

Experimental Properties

Color/Form: Brown scaly
Density: 1.1931 (rough estimate)
Melting Point: 180 ºC
Boiling Point: 235.91°C (rough estimate)
Refractive Index: 1.4645 (estimate)
PSA: 63.32000
LogP: 0.67470
Solubility: Not available
Sensitiveness: Air Sensitive

(1R,4S)-4-aminocyclopent-2-ene-1-carboxylic acid Security Information

Hazard Category Code： R20/21/22;R36/37/38
Safety Instruction： S22-S26-S36/37/39
Hazardous Material Identification：
Risk Phrases：R20/21/22; R36/37/38
Safety Term：S22;S26;S36/37/39

(1R,4S)-4-aminocyclopent-2-ene-1-carboxylic acid Pricemore >>

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